Cas no 90144-94-8 (Phenol, 4,4'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)bis[2-methyl-)

• Product Name: Phenol, 4,4'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)bis[2-methyl-
• CAS No: 90144-94-8
• MF: C₂₁H₂₄O₆
• MW: 372.411666870117
• CID: 793257
• PubChem ID: 71430064
• Update Time: 2025-04-19

Phenol, 4,4'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)bis[2-methyl-
• 4-[3-(4-hydroxy-3-methylphenyl)-2,4,8,10-tetraoxaspiro[5.5]undecan-9-yl]-2-methylphenol
• 4,4'-(2,4,8,10-Tetraoxaspiro[5.5]undecane-3,9-diyl)bis(2-methylphenol)
• 90144-94-8
• DTXSID70848719

• Inchi： 1S/C21H24O6/c1-13-7-15(3-5-17(13)22)19-24-9-21(10-25-19)11-26-20(27-12-21)16-4-6-18(23)14(2)8-16/h3-8,19-20,22-23H,9-12H2,1-2H3
• InChI Key： HOENWSBRUMONMU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=C(C)C=2)O)OCC2(COC(C3C=CC(=C(C)C=3)O)OC2)C1

Computed Properties

• Exact Mass: 372.15728848g/mol
• Monoisotopic Mass: 372.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.4Ų